Cas no 35739-56-1 (7-butoxy-3-[2-(diethylamino)ethyl]quinazolin-4(3H)-one ethanedioate (1:1))

• Product Name: 7-butoxy-3-[2-(diethylamino)ethyl]quinazolin-4(3H)-one ethanedioate (1:1)
• CAS No: 35739-56-1
• MF: C₂₀H₂₉N₃O₆
• MW: 407.460765600204
• CID: 1472185
• PubChem ID: 64087
• Update Time: 2025-04-20

7-butoxy-3-[2-(diethylamino)ethyl]quinazolin-4(3H)-one ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 7-butoxy-3-[2-(diethylamino)ethyl]quinazolin-4(3H)-one ethanedioate (1:1)
• 7-butoxy-3-[2-(diethylamino)ethyl]quinazolin-4-one,oxalic acid
• 4(3H)-Quinazolinone, 7-butoxy-3-(2-(diethylamino)ethyl)-, oxalate (1:1)
• 7-Butoxy-3-(2-(diethylamino)ethyl)-4(3H)-quinazolinone oxalate
• DTXSID20189280
• 35739-56-1
• 7-n-Butoxy-3-(2-diethylaminoethyl)-3,4-dihydro-4-oxoquinazoline oxalate

• Inchi： 1S/C18H27N3O2.C2H2O4/c1-4-7-12-23-15-8-9-16-17(13-15)19-14-21(18(16)22)11-10-20(5-2)6-3;3-1(4)2(5)6/h8-9,13-14H,4-7,10-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： XVYZGSVRXWOPCV-UHFFFAOYSA-N
• SMILES： O(CCCC)C1C=CC2=C(C=1)N=CN(C2=O)CCN(CC)CC.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 407.20577
• Monoisotopic Mass: 407.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.74